Cas no 677746-35-9 ((2-Methoxy-5-nitrophenyl)boronic acid)

(2-Methoxy-5-nitrophenyl)boronic acid is a boronic acid derivative featuring a methoxy group at the ortho position and a nitro substituent at the para position relative to the boronic acid functionality. This compound is widely utilized in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity, enabling the synthesis of complex biaryl structures. The electron-withdrawing nitro group enhances its electrophilic character, facilitating efficient transmetalation in palladium-catalyzed reactions. Its crystalline solid form ensures ease of handling and storage. The compound is particularly valuable in pharmaceutical and materials science research, where precise functionalization of aromatic systems is required. High purity grades are available to meet rigorous synthetic demands.
(2-Methoxy-5-nitrophenyl)boronic acid structure
677746-35-9 structure
Product Name:(2-Methoxy-5-nitrophenyl)boronic acid
CAS No:677746-35-9
MF:C7H8BNO5
MW:196.953122138977
MDL:MFCD10696662
CID:966937
PubChem ID:45091597
Update Time:2025-06-08

(2-Methoxy-5-nitrophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-Methoxy-5-nitrophenyl)boronic acid
    • Boronic acid, (2-methoxy-5-nitrophenyl)- (9CI)
    • 2-METHOXY-5-NITROPHENYLBORONIC ACID
    • QC-5289
    • (2-METHOXY-5-NITROPHENYL)-BORONIC ACID
    • 0443AC
    • AB57870
    • (2-Methoxy-5-nitrophenyl);boronic acid
    • ST2402216
    • BORONIC ACID, (2-METHOXY-5-NITROPHENYL)-
    • MDL： MFCD10696662
    • Inchi： 1S/C7H8BNO5/c1-14-7-3-2-5(9(12)13)4-6(7)8(10)11/h2-4,10-11H,1H3
    • InChI Key： CCKCSFVTRYBXAW-UHFFFAOYSA-N
    • SMILES： O(C)C1C=CC(=CC=1B(O)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 197.05000
  • Monoisotopic Mass: 197.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.5

Experimental Properties

  • PSA: 95.51000
  • LogP: -0.19360

(2-Methoxy-5-nitrophenyl)boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD209668-250mg
(2-Methoxy-5-nitrophenyl)boronic acid
 677746-35-9 98%
250mg
 ￥375.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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 677746-35-9 98%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Fluorochem
224934-250mg
2-Methoxy-5-nitrophenyl)boronic acid
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Fluorochem
224934-1g
2-Methoxy-5-nitrophenyl)boronic acid
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Fluorochem
224934-5g
2-Methoxy-5-nitrophenyl)boronic acid
 677746-35-9 95%
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 £674.00 2021-06-29

(2-Methoxy-5-nitrophenyl)boronic acid Production Method

(2-Methoxy-5-nitrophenyl)boronic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:677746-35-9)(2-Methoxy-5-nitrophenyl)boronic acid
Order Number:A867195
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:03
Price ($):666.0/194.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:677746-35-9)(2-Methoxy-5-nitrophenyl)boronic acid
A867195
Purity:99%/99%
Quantity:5g/1g
Price ($):666.0/194.0
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